Cas no 2680782-66-3 (tert-butyl N-{2-benzyl(5-bromopyrimidin-2-yl)aminoethyl}carbamate)

• Product Name: tert-butyl N-{2-benzyl(5-bromopyrimidin-2-yl)aminoethyl}carbamate
• CAS No: 2680782-66-3
• MF: C₁₈H₂₃BrN₄O₂
• MW: 407.304823160172
• CID: 5624122
• PubChem ID: 165926999
• Update Time: 2023-11-27

tert-butyl N-{2-benzyl(5-bromopyrimidin-2-yl)aminoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[benzyl(5-bromopyrimidin-2-yl)amino]ethyl}carbamate
• 2680782-66-3
• EN300-28303520
• tert-butyl N-{2-benzyl(5-bromopyrimidin-2-yl)aminoethyl}carbamate

• Inchi： 1S/C18H23BrN4O2/c1-18(2,3)25-17(24)20-9-10-23(13-14-7-5-4-6-8-14)16-21-11-15(19)12-22-16/h4-8,11-12H,9-10,13H2,1-3H3,(H,20,24)
• InChI Key： BIPKZTFAPLQSMY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N(CC1C=CC=CC=1)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 406.10044g/mol
• Monoisotopic Mass: 406.10044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4Ų